Cas no 56252-83-6 (1-Octadecanone,1-(4-methyl-1-piperazinyl)-)
56252-83-6 structure
Product Name:1-Octadecanone,1-(4-methyl-1-piperazinyl)-
CAS No:56252-83-6
MF:C23H46N2O
MW:366.624146938324
CID:386436
PubChem ID:550877
Update Time:2025-04-19
1-Octadecanone,1-(4-methyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octadecanone,1-(4-methyl-1-piperazinyl)-
- 1-(4-methylpiperazin-1-yl)octadecan-1-one
- 1-Methyl-4-stearoylpiperazine
- ETH 2043
- Piperazine, 1-methyl-4-(1-oxooctadecyl)- (9CI)
- Piperazine, 1-methyl-4-(1-oxooctadecyl)-
- 56252-83-6
- SCHEMBL8973186
- BOQIMZOMIHDXGR-UHFFFAOYSA-N
- 1-Methyl-4-stearoylpiperazine #
- DTXSID20338736
-
- Inchi: 1S/C23H46N2O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)25-21-19-24(2)20-22-25/h3-22H2,1-2H3
- InChI Key: BOQIMZOMIHDXGR-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)N1CCN(C)CC1
Computed Properties
- Exact Mass: 366.36128
- Monoisotopic Mass: 366.361014095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
1-Octadecanone,1-(4-methyl-1-piperazinyl)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
56252-83-6 (1-Octadecanone,1-(4-methyl-1-piperazinyl)-) Related Products
- 2602-61-1(N,N-Diethyldecanamide)
- 18903-05-4(1-Hexanoyl-piperazine)
- 3352-87-2(N,N-Diethyldodecanamide)
- 16889-14-8(N-(2-(Diethylamino)ethyl)stearamide)
- 2556-73-2(N-Methylcaprolactam)
- 996-97-4(N,N-Diethyloctanamide)
- 59227-89-3(Laurocapram)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent